3-{[(5-Methylthiophen-2-yl)methyl]amino}benzoic acid
3-{[(5-Methylthiophen-2-yl)methyl]amino}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
869950-50-5
VCID:
VC21308871
InChI:
InChI=1S/C13H13NO2S/c1-9-5-6-12(17-9)8-14-11-4-2-3-10(7-11)13(15)16/h2-7,14H,8H2,1H3,(H,15,16)
SMILES:
CC1=CC=C(S1)CNC2=CC=CC(=C2)C(=O)O
Molecular Formula:
C13H13NO2S
Molecular Weight:
247.31 g/mol
3-{[(5-Methylthiophen-2-yl)methyl]amino}benzoic acid
CAS No.: 869950-50-5
Cat. No.: VC21308871
Molecular Formula: C13H13NO2S
Molecular Weight: 247.31 g/mol
* For research use only. Not for human or veterinary use.
![3-{[(5-Methylthiophen-2-yl)methyl]amino}benzoic acid - 869950-50-5](/images/no_structure.jpg)
Specification
| CAS No. | 869950-50-5 |
|---|---|
| Molecular Formula | C13H13NO2S |
| Molecular Weight | 247.31 g/mol |
| IUPAC Name | 3-[(5-methylthiophen-2-yl)methylamino]benzoic acid |
| Standard InChI | InChI=1S/C13H13NO2S/c1-9-5-6-12(17-9)8-14-11-4-2-3-10(7-11)13(15)16/h2-7,14H,8H2,1H3,(H,15,16) |
| Standard InChI Key | PMNTXRWWXFDZFS-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(S1)CNC2=CC=CC(=C2)C(=O)O |
| Canonical SMILES | CC1=CC=C(S1)CNC2=CC=CC(=C2)C(=O)O |
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